Cas no 71643-57-7 (Phenol, 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitro-)

Phenol, 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitro- structure
71643-57-7 structure
Product Name:Phenol, 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitro-
CAS No:71643-57-7
MF:C20H15Cl2NO5
MW:420.242803812027
CID:545247
PubChem ID:13064234
Update Time:2025-04-19

Phenol, 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitro-
    • 2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitrophenol
    • DTXSID70517014
    • 71643-57-7
    • 2,2'-[(2-Hydroxy-5-nitro-1,3-phenylene)bis(methylene)]bis(4-chlorophenol)
    • SCHEMBL11332202
    • HXJBLZKZGCMPEW-UHFFFAOYSA-N
    • 2,6-bis(5-chloro-2-hydroxybenzyl)-4-nitrophenol
    • (2-hydroxy-5-nitro-1,3-phenylene)bis(methylene) bis(4-chlorophenol)
    • Inchi: 1S/C20H15Cl2NO5/c21-15-1-3-18(24)11(7-15)5-13-9-17(23(27)28)10-14(20(13)26)6-12-8-16(22)2-4-19(12)25/h1-4,7-10,24-26H,5-6H2
    • InChI Key: HXJBLZKZGCMPEW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)CC1C=C(C=C(C=1O)CC1C=C(C=CC=1O)Cl)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 419.03285
  • Monoisotopic Mass: 419.0327280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 103.83
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